Cas no 1427420-57-2 (2,4-dibromo-7-methyl-1,3-benzothiazole)

2,4-Dibromo-7-methyl-1,3-benzothiazole is a brominated benzothiazole derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity due to the presence of bromine substituents, which facilitate further functionalization via cross-coupling or nucleophilic substitution reactions. The methyl group at the 7-position enhances steric and electronic properties, making it useful in the development of heterocyclic compounds. This compound exhibits stability under standard conditions and is soluble in common organic solvents, enabling straightforward handling in laboratory settings. Its structural features make it a valuable building block for agrochemicals, dyes, and bioactive molecules.

2,4-dibromo-7-methyl-1,3-benzothiazole structure

1427420-57-2 structure

Product Name:2,4-dibromo-7-methyl-1,3-benzothiazole

CAS No:1427420-57-2

MF:C₈H₅Br₂NS

MW:307.004998922348

CID:6408258

PubChem ID:130063341

Update Time:2025-06-30

2,4-dibromo-7-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 2,4-dibromo-7-methyl-1,3-benzothiazole
- Benzothiazole, 2,4-dibromo-7-methyl-
- EN300-7935784
- 1427420-57-2
- Inchi： 1S/C8H5Br2NS/c1-4-2-3-5(9)6-7(4)12-8(10)11-6/h2-3H,1H3
- InChI Key： VWUZTWXIWFBQMT-UHFFFAOYSA-N
- SMILES： S1C2=C(C)C=CC(Br)=C2N=C1Br

Computed Properties

Exact Mass: 306.84890g/mol
Monoisotopic Mass: 304.85095g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 41.1Å²

Experimental Properties

Density: 1.981±0.06 g/cm3(Predicted)
Boiling Point: 368.9±34.0 °C(Predicted)
pka: -1.52±0.30(Predicted)

2,4-dibromo-7-methyl-1,3-benzothiazole Pricemore >>

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Enamine	EN300-7935784-0.5g	2,4-dibromo-7-methyl-1,3-benzothiazole	1427420-57-2	95.0%	0.5g	$579.0	2025-02-22
Enamine	EN300-7935784-1.0g	2,4-dibromo-7-methyl-1,3-benzothiazole	1427420-57-2	95.0%	1.0g	$743.0	2025-02-22
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